Cas no 847818-74-0 (1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
847818-74-0 structure
Product name:1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:847818-74-0
MF:C10H17BN2O2
MW:208.065182447433
MDL:MFCD05861380
CID:68935
PubChem ID:4912908

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-Methyl-1H-pyrazole-5-boronic acid pinacol ester
    • 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-METHYL-5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-1H-PYRAZOLE
    • 2-(1-Methyl-1H-pyrazol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyrazole
    • 1-Methylpyrazole-5-boronic Acid Pinacol Ester
    • 4,4,5,5-Tetramethyl-2-(1-methylpyrazol-5-yl)-1,3,2-dioxaborolane
    • 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1H-PYRAZOLE, 1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • 4,4,5,5-tetramethyl-2-(1-methylpyrazol-5-yl
    • 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
    • (1-Methyl-1H-pyrazol-5-yl)boronic acid pinacol ester
    • 1-Methylpyrazol-5-ylboronic acid pinacol ester
    • ALBB-012241
    • 1-methyl-pyrazole-5-boronic acid pinacol ester
    • CHEMBL3236900
    • 1-methyl-1-H-pyrazole-5-boronic acid pinacol ester
    • CS-M2919
    • AKOS000302127
    • MFCD05861380
    • 847818-74-0
    • PB29351
    • 1-methyl-1H-pyrazole-5-boronic acid pinacol ester
    • AC-25463
    • 1H-PYRAZOLE,1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen 1-methyl-1H-pyrazol-5-ylboronate
    • TD8153
    • M2681
    • J-504897
    • 1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRAZOL
    • DTXSID80406728
    • BCP14540
    • Z1336745146
    • HLXOVAMYQUFLPE-UHFFFAOYSA-N
    • 1-methyl-5-(4,4,5,5-tetrarnethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROL
    • SY017147
    • 1-Methyl-1H-pyrazole-5-boronic acid pinacol ester, 97%
    • EN300-152536
    • HN-0017
    • SCHEMBL332693
    • MDL： MFCD05861380
    • Inchi： 1S/C10H17BN2O2/c1-9(2)10(3,4)15-11(14-9)8-6-7-12-13(8)5/h6-7H,1-5H3
    • InChI Key： HLXOVAMYQUFLPE-UHFFFAOYSA-N
    • SMILES： N1N(C)C(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

  • Exact Mass: 208.138308g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 208.138308g/mol
  • Monoisotopic Mass: 208.138308g/mol
  • Topological Polar Surface Area: 36.3Ų
  • Heavy Atom Count: 15
  • Complexity: 242
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Molecular Weight: 208.07
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Cream crystal powder
  • Density: 1.06
  • Melting Point: 69.0 to 73.0 deg-C
  • Boiling Point: 355°C at 760 mmHg
  • Flash Point: 168.5℃
  • Refractive Index: 1.505
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 36.28000
  • LogP: 0.71930
  • Solubility: Not determined

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,Store in freezer, under -20°C
  • Risk Phrases：R22

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H27094-1g
1-Methyl-1H-pyrazole-5-boronic acid pinacol ester, 98%
 847818-74-0 98%
1g
 ￥780.00 2023-03-01
eNovation Chemicals LLC
D517927-5g
1-Methyl-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 847818-74-0 97%
5g
 $265 2024-05-24
Enamine
EN300-152536-100.0g
1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 847818-74-0 95%
100g
 $274.0 2023-05-06
Enamine
EN300-152536-0.5g
1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 847818-74-0 95%
0.5g
 $21.0 2023-05-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R007812-1g
1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 847818-74-0 98%
1g
 ￥28 2023-09-07
Enamine
EN300-152536-0.05g
1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 847818-74-0 95%
0.05g
 $19.0 2023-05-06
abcr
AB514918-1 g
1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, 95%; .
 847818-74-0 95%
1g
 €72.90 2023-04-18
Apollo Scientific
OR17209-1g
1-Methyl-1H-pyrazole-5-boronic acid, pinacol ester
 847818-74-0 98+%
1g
 £15.00 2025-03-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M19060-1g
1-Methyl-1H-pyrazole-5-boronic acid pinacol ester
 847818-74-0
1g
 ¥36.0 2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M814346-25g
1-Methyl-1H-pyrazole-5-boronic acid pinacol ester
 847818-74-0 98%
25g
 898.20 2021-05-17

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

Synthetic Circuit 1

76-09-5 76-09-5
720702-41-0 720702-41-0
847818-74-0 847818-74-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; Kravchenko, Dmitry V.; Zheludeva, Valentina I.; Pershin, Dmitry G., Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

Synthetic Circuit 2

930-36-9 930-36-9
61676-62-8 61676-62-8
847818-74-0 847818-74-0
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  5 °C; -78 °C
Reference
Continuous Processing of Concentrated Organolithiums in Flow Using Static and Dynamic Spinning Disc Reactor Technologies
Wietelmann, Ulrich ; Kloesener, Johannes; Rittmeyer, Peter; Schnippering, Stefan; Bats, Henk; et al, Organic Process Research & Development, 2022, 26(5), 1422-1431

Synthetic Circuit 3

76-09-5 76-09-5
720702-41-0 720702-41-0
847818-74-0 847818-74-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Synthesis of pinacol 1-methyl-1H-pyrazole-5-boronate
Zhang, Yu-juan; Xing, Lei; Chen, Guo-liang, Jingxi Huagong Zhongjianti, 2013, 43(6), 27-28

Synthetic Circuit 4

930-36-9 930-36-9
25015-63-8 25015-63-8
847818-74-0 847818-74-0
Reaction Conditions
1.1 Catalysts: (T-4)-Bis[1,3-dihydro-1,3-bis(1-methylethyl)-2H-imidazol-2-ylidene]bis(2-methyl-… ;  5 min, rt
1.2 48 h, 80 °C
Reference
Cobalt-Catalyzed C-H Borylation of Alkyl Arenes and Heteroarenes Including the First Selective Borylations of Secondary Benzylic C-H Bonds
Jayasundara, Chathurika R. K. ; Sabasovs, Dmitrijs ; Staples, Richard J.; Oppenheimer, Jossian ; Smith, Milton R. ; et al, Organometallics, 2018, 37(10), 1567-1574

Synthetic Circuit 5

76-09-5 76-09-5
720702-41-0 720702-41-0
847818-74-0 847818-74-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  2 d, rt
Reference
Discovery of novel α1-adrenoceptor ligands based on the antipsychotic sertindole suitable for labeling as PET ligands
Joergensen, Morten; Joergensen, Pernille N.; Christoffersen, Claus T.; Jensen, Klaus G.; Balle, Thomas; et al, Bioorganic & Medicinal Chemistry, 2013, 21(1), 196-204

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Raw materials

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Preparation Products

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:847818-74-0)1-Methyl-1H-pyrazole-5-boronic acid pinacol ester
Order Number:5449334
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:09
Price ($):discuss personally

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Amadis Chemical Company Limited
(CAS:847818-74-0)1-Methyl-1H-pyrazole-5-boronic acid pinacol ester
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Suzhou Senfeida Chemical Co., Ltd
(CAS:847818-74-0)1-Methyl-3-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
Purity:99.9%
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